3-(4-methoxyphenyl)-N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-[2-(4-methylphenyl)sulfonyl-3,4-dihydro-1H-isoquinolin-7-yl]propanamide
• InChI: InChI=1S/C26H28N2O4S/c1-19-3-12-25(13-4-19)33(30,31)28-16-15-21-8-9-23(17-22(21)18-28)27-26(29)14-7-20-5-10-24(32-2)11-6-20/h3-6,8-13,17H,7,14-16,18H2,1-2H3,(H,27,29)
• InChI Key: VLVKOHWKKNKDNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC3=C(C2)C=C(C=C3)NC(=O)CCC4=CC=C(C=C4)OC
• Molecular Formula: C26H28N2O4S
• Molecular Weight: 464.6 g/mol

Description

3-(4-methoxyphenyl)-N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)propanamide, also known as MTTP, is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of medicine. This compound is a derivative of tetrahydroisoquinoline and has been shown to exhibit various biochemical and physiological effects.

Scientific Research Applications

Catalytic Asymmetric Synthesis

Researchers have developed catalytic asymmetric synthesis routes for amino acid components common in the biosynthesis of tetrahydroisoquinoline alkaloids. This synthesis is crucial for understanding the chemical pathways and potential applications in producing bioactive molecules and pharmaceuticals (Tanifuji et al., 2016).

Neuroleptic Activity Evaluation

The synthesis of 8-aryltetrahydroisoquinolines, including the method for creating specific derivatives, has been described. These compounds, resembling the structure of interest, were evaluated for their dopamine antagonist properties and potential neuroleptic activity, highlighting their significance in neurological research (Ellefson et al., 1980).

Inhibition of Tubulin Polymerization

Studies have shown that methoxy-substituted 3-formyl-2-phenylindoles, related to the compound , inhibit tubulin polymerization, a key process in cell division. This research is vital for cancer therapy developments, as it explores compounds that could disrupt the mitotic process in cancer cells (Gastpar et al., 1998).

Cytotoxicity and QSAR Study

A study on N-tosyl-1,2,3,4-tetrahydroisoquinoline derivatives, closely related to the compound of interest, revealed cytotoxic properties against various cancer cell lines. QSAR analysis helped identify structural features contributing to cytotoxicity, providing a foundation for designing more effective anticancer agents (Pingaew et al., 2013).

Antitumor Agents Development

Research on 2-phenylquinolin-4-ones derivatives, which share structural similarities with the compound , led to the identification of potent antitumor agents. These compounds have been evaluated for cytotoxic activity, demonstrating the potential for new cancer treatment options (Chou et al., 2010).